Cas no 1289585-41-6 ((S)-3-(2,5-Dichloro-benzyloxy)-pyrrolidine hydrochloride)
(S)-3-(2,5-Dichloro-benzyloxy)-pyrrolidine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (S)-3-(2,5-dichloro-benzyloxy)-pyrrolidine hydrochloride
- (S)-3-((2,5-Dichlorobenzyl)oxy)pyrrolidine hydrochloride
- (S)-3-(2,5-Dichlorobenzyloxy)pyrrolidine hydrochloride
- (S)-3-(2,5-Dichloro-benzyloxy)-pyrrolidine hydrochloride
-
- Inchi: 1S/C11H13Cl2NO.ClH/c12-9-1-2-11(13)8(5-9)7-15-10-3-4-14-6-10;/h1-2,5,10,14H,3-4,6-7H2;1H/t10-;/m0./s1
- InChI Key: KGVMUXMBAMLHRK-PPHPATTJSA-N
- SMILES: ClC1C=CC(=CC=1CO[C@@H]1CNCC1)Cl.Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 203
- Topological Polar Surface Area: 21.3
(S)-3-(2,5-Dichloro-benzyloxy)-pyrrolidine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 090468-500mg |
S)-3-(2,5-Dichloro-benzyloxy)-pyrrolidine hydrochloride |
1289585-41-6 | 500mg |
£229.00 | 2022-03-01 | ||
| Chemenu | CM372098-1g |
(S)-3-((2,5-Dichlorobenzyl)oxy)pyrrolidine hydrochloride |
1289585-41-6 | 95%+ | 1g |
$454 | 2024-08-02 |
(S)-3-(2,5-Dichloro-benzyloxy)-pyrrolidine hydrochloride Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
Additional information on (S)-3-(2,5-Dichloro-benzyloxy)-pyrrolidine hydrochloride
(S)-3-(2,5-Dichloro-benzyloxy)-pyrrolidine hydrochloride and Its Significance in Modern Chemical Biology
The compound with the CAS number 1289585-41-6, specifically (S)-3-(2,5-Dichloro-benzyloxy)-pyrrolidine hydrochloride, represents a fascinating intersection of stereochemistry and pharmacology. This chiral compound has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. The presence of a pyrrolidine ring substituted with a 2,5-dichlorobenzyl group and an enantiopure configuration ((S) form) makes it a valuable scaffold for drug discovery and molecular recognition studies.
In recent years, the development of enantiopure compounds has become a cornerstone in medicinal chemistry, driven by the realization that the biological activity of a molecule is often highly dependent on its stereochemical configuration. The (S)-configuration of (S)-3-(2,5-Dichloro-benzyloxy)-pyrrolidine hydrochloride is particularly noteworthy, as it has been shown to exhibit distinct pharmacokinetic and pharmacodynamic profiles compared to its (R) enantiomer. This phenomenon underscores the importance of stereochemical control in the design of novel therapeutic agents.
The 2,5-dichlorobenzyl moiety in the compound's structure contributes to its overall lipophilicity and binding affinity, making it an attractive candidate for further exploration in drug development. This moiety has been extensively studied for its ability to enhance molecular interactions with biological targets, including enzymes and receptors. The dichloro substitution pattern on the benzyl group not only influences the electronic properties of the molecule but also plays a crucial role in modulating its binding affinity and selectivity.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies using (S)-3-(2,5-Dichloro-benzyloxy)-pyrrolidine hydrochloride have revealed potential interactions with various biological targets, including kinases and G protein-coupled receptors (GPCRs). These insights have guided the optimization of lead compounds towards higher efficacy and reduced off-target effects.
The pyrrolidine ring is another key structural feature that contributes to the compound's versatility. Pyrrolidine derivatives are well-known for their broad spectrum of biological activities, ranging from antiviral to anti-inflammatory effects. The incorporation of a benzyloxy group at the 3-position of the pyrrolidine ring further enhances its pharmacological potential by introducing additional binding pockets for biological targets. This modification has been shown to improve solubility and metabolic stability, which are critical factors for drug-like properties.
In clinical settings, chiral drugs like (S)-3-(2,5-Dichloro-benzyloxy)-pyrrolidine hydrochloride offer several advantages over their racemic counterparts. Enantiopure drugs can exhibit improved therapeutic outcomes due to their enhanced specificity and reduced side effects. For instance, studies have demonstrated that the (S) enantiomer of certain pyrrolidine-based compounds exhibits higher affinity for specific enzymes compared to their (R) counterparts, leading to more pronounced biological effects.
The synthesis of enantiopure compounds remains a challenging yet rewarding endeavor in synthetic organic chemistry. Advances in asymmetric synthesis techniques have made it possible to produce high-purity enantiomers with increasing efficiency. The synthesis of (S)-3-(2,5-Dichloro-benzyloxy)-pyrrolidine hydrochloride, for example, involves multi-step reactions that require precise control over reaction conditions to ensure high enantioselectivity. Catalytic methods using chiral auxiliaries or transition metals have been particularly effective in achieving this goal.
The hydrochloride salt form of this compound enhances its solubility in aqueous media, making it more suitable for pharmaceutical formulations. Solubility is a critical parameter that influences drug bioavailability and formulation development. By incorporating a hydrochloride salt moiety, researchers can improve the pharmacokinetic properties of the compound, ensuring better absorption and distribution within the body.
Future research directions for (S)-3-(2,5-Dichloro-benzyloxy)-pyrrolidine hydrochloride may include exploring its potential as an intermediate in the synthesis of more complex drug molecules. Additionally, investigating its interactions with novel biological targets could uncover new therapeutic applications. The compound's unique structural features make it a versatile scaffold for further chemical modifications, allowing researchers to tailor its properties for specific biological functions.
In conclusion, (S)-3-(2,5-Dichloro-benzyloxy)-pyrrolidine hydrochloride (CAS no 1289585-41-6) is a remarkable compound with significant potential in chemical biology and drug discovery. Its enantiopure configuration, combined with its unique structural features, makes it an invaluable tool for understanding molecular recognition processes and developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in shaping the future of medicinal chemistry.
1289585-41-6 ((S)-3-(2,5-Dichloro-benzyloxy)-pyrrolidine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)